2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile

• CAS No.: 97941-17-8
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 2-[3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetonitrile
• InChI: InChI=1S/C19H16N2O3/c1-22-15-7-3-13(4-8-15)18-17(11-12-20)24-21-19(18)14-5-9-16(23-2)10-6-14/h3-10H,11H2,1-2H3
• InChI Key: ZGENMRHZPXICGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(ON=C2C3=CC=C(C=C3)OC)CC#N

Description

2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500 mg of 5-chloromethyl-3,4-bis(4-methoxyphenyl)isoxazole was dissolved in a mixed solvent of dimethylsulfoxide (3 ml) and water (1 ml). To the solution, 122 mg of potassium cyanide was added, and the mixture was stirred at room temperature for 18 hours. A 80 ml of ethyl acetate was added to the mixture. The resulting mixture was washed with water, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to give 210 mg (yield 43.1%) of a desired 5-cyanomethyl-3,4-bis(4-methoxyphenyl)isoxazole.